Cas no 2229584-46-5 (5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine
• CAS No: 2229584-46-5
• MF: C₆H₄BrN₃OS
• MW: 246.084458351135
• CID: 5935193
• PubChem ID: 165968238
• Update Time: 2025-10-28

5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine
• 2229584-46-5
• EN300-1920783

• Inchi： 1S/C6H4BrN3OS/c7-4-2-9-6(12-4)3-1-5(8)10-11-3/h1-2H,(H2,8,10)
• InChI Key： CRZOCMFFLQYPKV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=CC(N)=NO2)S1

Computed Properties

• Exact Mass: 244.92585g/mol
• Monoisotopic Mass: 244.92585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.2Ų

Additional information on 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine

5-(5-Bromo-1,3-Thiazol-2-Yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound with CAS No 2229584-46-5, known as 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring and an oxazole ring, both of which are heterocyclic aromatic systems. The presence of a bromine atom at the 5-position of the thiazole ring adds to its chemical complexity and potential reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in various applications. For instance, researchers have explored the use of similar structures in drug design due to their potential bioactivity and ability to interact with biological targets such as enzymes and receptors. The combination of thiazole and oxazole rings in this molecule makes it particularly interesting for medicinal chemists who are always on the lookout for novel scaffolds with diverse pharmacological properties.

The synthesis of 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine typically involves a multi-step process that includes the formation of the thiazole ring followed by subsequent functionalization to introduce the oxazole moiety. This process often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to streamline these reactions, reducing production costs and improving scalability.

In terms of applications, this compound has shown promise in several areas. One notable application is its use as a precursor in the synthesis of more complex molecules with enhanced functionality. For example, researchers have utilized this compound as a building block for constructing larger heterocyclic systems with potential applications in electronics and optoelectronics. The ability to modify the molecule's structure further by introducing additional functional groups opens up new avenues for innovation.

Another area where this compound has demonstrated potential is in materials science. The unique electronic properties of heterocyclic compounds like this one make them ideal candidates for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have shown that incorporating such molecules into polymer blends can significantly improve their electrical conductivity and stability under various operating conditions.

From an environmental perspective, the synthesis and application of 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazol-3-amine align with current trends toward sustainable chemistry. The use of eco-friendly solvents and catalysts in its production process reduces its environmental footprint, making it a more attractive option for industries looking to adopt greener practices.

In conclusion, 5-(5-bromo-1,3-thiazol-2-yl)-1,2-Oxazol-3-Amine (CAS No 2229584-46) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.